Cas no 2248352-09-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate
• CAS No: 2248352-09-0
• MF: C₁₇H₂₀N₂O₅
• MW: 332.351104736328
• CID: 5762474
• PubChem ID: 165729859
• Update Time: 2025-06-14

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 2248352-09-0
• EN300-6516729
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate

• Inchi： 1S/C17H20N2O5/c1-17(2,11-18-7-9-23-10-8-18)16(22)24-19-14(20)12-5-3-4-6-13(12)15(19)21/h3-6H,7-11H2,1-2H3
• InChI Key： YDQDMYFOCZQCQB-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C)C

Computed Properties

• Exact Mass: 332.13722174g/mol
• Monoisotopic Mass: 332.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate (CAS: 2248352-09-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate (CAS: 2248352-09-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining an isoindole-1,3-dione core with a morpholine-containing side chain, is being investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising candidate for further exploration.

Recent synthetic efforts have optimized the preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate, achieving higher yields and purity through improved reaction conditions. The compound's stability under various physiological conditions has been evaluated, showing promising results for potential formulation development. Structural characterization using NMR, mass spectrometry, and X-ray crystallography has confirmed its molecular configuration, providing a solid foundation for structure-activity relationship studies.

Biological evaluations have revealed interesting pharmacological properties of this compound. Preliminary screening against various enzyme targets has shown moderate to strong inhibitory activity against several kinases involved in inflammatory pathways. Particularly noteworthy is its interaction with PI3K/mTOR signaling pathways, suggesting potential applications in oncology research. The morpholine moiety appears to play a crucial role in target binding, as demonstrated by molecular docking studies and comparative analyses with structural analogs.

In pharmacokinetic studies, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate has demonstrated acceptable metabolic stability in liver microsome assays, with moderate plasma protein binding characteristics. Its ability to cross the blood-brain barrier is currently under investigation, which could expand its potential therapeutic applications to central nervous system disorders. Recent in vivo studies in animal models have shown promising bioavailability and tissue distribution profiles.

The safety profile of this compound is being actively investigated. Initial toxicological assessments indicate a favorable therapeutic window, though comprehensive studies are ongoing. Researchers are particularly interested in its potential as a lead compound for developing novel anti-inflammatory and anticancer agents. Several pharmaceutical companies have included derivatives of this scaffold in their discovery pipelines, reflecting the growing industrial interest in this chemical class.

Future research directions for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dimethyl-3-(morpholin-4-yl)propanoate include optimization of its pharmacological properties through structural modifications, detailed mechanism of action studies, and expansion of its therapeutic potential to other disease areas. The compound's unique combination of structural features offers multiple opportunities for medicinal chemistry exploration, and its progression through preclinical development will be closely watched by the research community.